Cas no 2171466-08-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-imidazol-2-yl)ethylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-imidazol-2-yl)ethylcarbamoyl}butanoic acid
• CAS No: 2171466-08-1
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 6455536
• PubChem ID: 165962771
• Update Time: 2025-06-08

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-imidazol-2-yl)ethylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-imidazol-2-yl)ethylcarbamoyl}butanoic acid
• 2171466-08-1
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(1H-imidazol-2-yl)ethyl]carbamoyl}butanoic acid
• EN300-1497037

• Inchi： 1S/C25H26N4O5/c30-23(31)10-9-21(24(32)28-12-11-22-26-13-14-27-22)29-25(33)34-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,13-14,20-21H,9-12,15H2,(H,26,27)(H,28,32)(H,29,33)(H,30,31)
• InChI Key： HTLSROBRIMUWBT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC1=NC=CN1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 133Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-imidazol-2-yl)ethylcarbamoyl}butanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-imidazol-2-yl)ethylcarbamoyl}butanoic Acid (CAS No. 2171466-08-1)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-imidazol-2-yl)ethylcarbamoyl}butanoic acid, a compound with the CAS number 2171466-08-1, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This intricate molecular structure, featuring multiple functional groups, has garnered considerable attention due to its potential applications in medicinal chemistry and biotechnology. The compound's unique chemical composition, characterized by its fluorenylmethoxycarbonyl and imidazolyl substituents, positions it as a promising candidate for further exploration in therapeutic research.

The synthesis and characterization of this compound have been areas of intense study, with researchers focusing on optimizing its production methods and understanding its physicochemical properties. The presence of the fluorenylmethoxycarbonyl group not only enhances the stability of the molecule but also provides a versatile handle for further chemical modifications. This feature is particularly valuable in the context of drug design, where modularity and adaptability are crucial for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with various diseases. The imidazolyl moiety in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-imidazol-2-yl)ethylcarbamoyl}butanoic acid is known to interact with a wide range of biological targets, including enzymes and receptors. This interaction potential makes the compound an attractive scaffold for designing molecules with specific pharmacological activities. For instance, studies have shown that imidazole-based compounds can exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression.

The pharmaceutical industry has been particularly keen on exploring such compounds due to their potential to address unmet medical needs. The structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-imidazol-2-yl)ethylcarbamoyl}butanoic acid suggest that it could be a valuable tool in the development of drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases. Additionally, the compound's solubility and bioavailability are critical factors that need to be evaluated during drug development. Preliminary studies have indicated that modifications to the molecular structure can significantly influence these properties.

The role of computational chemistry in understanding the behavior of complex molecules like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-imidazol-2-yl)ethylcarbamoyl}butanoic acid cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided insights into how the compound interacts with biological targets at the molecular level. These insights are invaluable for guiding experimental efforts and for designing more effective derivatives.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(1H-imidazol-2-yl)ethylcarbamoyl}butanoic acid (CAS No. 2171466-08-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and interactions with biological targets make it a compelling candidate for further investigation. As research in this area continues to evolve, it is likely that new applications and derivatives will emerge, contributing to advancements in medicine and biotechnology.